Cas no 53635-34-0 (2-Butyn-1-amine, 4-ethoxy-N,N-dimethyl-)
53635-34-0 structure
Product Name:2-Butyn-1-amine, 4-ethoxy-N,N-dimethyl-
CAS No:53635-34-0
MF:C8H15NO
MW:141.210802316666
CID:356811
PubChem ID:14786857
Update Time:2025-04-19
2-Butyn-1-amine, 4-ethoxy-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butyn-1-amine, 4-ethoxy-N,N-dimethyl-
- 4-ethoxy-N,N-dimethylbut-2-yn-1-amine
- 53635-34-0
- DTXSID20564018
-
- Inchi: 1S/C8H15NO/c1-4-10-8-6-5-7-9(2)3/h4,7-8H2,1-3H3
- InChI Key: YSXLOFKDSZMCRW-UHFFFAOYSA-N
- SMILES: O(CC#CCN(C)C)CC
Computed Properties
- Exact Mass: 141.11545
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
2-Butyn-1-amine, 4-ethoxy-N,N-dimethyl- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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